Cas no 2637-35-6 (Thiocyanic acid,2-pyridinyl ester)

• Product Name: Thiocyanic acid,2-pyridinyl ester
• CAS No: 2637-35-6
• MF: C₆H₄N₂S
• MW: 136.174359321594
• CID: 273965
• PubChem ID: 75835
• Update Time: 2025-04-19

Thiocyanic acid,2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-pyridinyl ester
• pyridin-2-yl thiocyanate
• 2-Pyridyl thiocyanate
• 2-Rhodanpyridin
• 2-Rhodan-pyridin
• 2-Thiocyanato-pyridin
• 2-thiocyanatopyridine
• 2-thiocyanato-pyridine
• AC1L2PMJ
• AG-E-82856
• BRN 1423383
• CTK4F7748
• LS-152730
• Thiocyanic acid, 2-pyridyl ester
• 2637-35-6
• YHEHNPOOVXZEHL-UHFFFAOYSA-N
• pyridine thiocyanate
• cyanomercaptopyridine
• 5-21-02-00041 (Beilstein Handbook Reference)
• SCHEMBL4070135
• DTXSID40180971

• Inchi： 1S/C6H4N2S/c7-5-9-6-3-1-2-4-8-6/h1-4H
• InChI Key： YHEHNPOOVXZEHL-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC=CN=1

Computed Properties

• Exact Mass: 136.00962
• Monoisotopic Mass: 136.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 266.9°Cat760mmHg
• Flash Point: 115.2°C
• Refractive Index: 1.61
• PSA: 36.68